Cas no 782482-51-3 ((S)-3-(tert-butyl(2-(2,4-difluorophenyl)-2-hydroxyethyl)amino)propanenitrile)

• Product Name: (S)-3-(tert-butyl(2-(2,4-difluorophenyl)-2-hydroxyethyl)amino)propanenitrile
• CAS No: 782482-51-3
• MF: C₁₅H₂₀F₂N₂O
• MW: 282.328910827637
• MDL: MFCD18632987
• CID: 4656284
• PubChem ID: 11323519
• Update Time: 2024-10-27

(S)-3-(tert-butyl(2-(2,4-difluorophenyl)-2-hydroxyethyl)amino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• (S)-3-(tert-Butyl(2-(2,4-difluorophenyl)-2-hydroxyethyl)amino)propanenitrile
• 3-[tert-butyl-[(2S)-2-(2,4-difluorophenyl)-2-hydroxyethyl]amino]propanenitrile
• C76503
• 3-[N-[(S)-beta-Hydroxy-2,4-difluorophenethyl]-tert-butylamino]propiononitrile
• 782482-51-3
• Propanenitrile,3-[[(2S)-2-(2,4-difluorophenyl)-2-hydroxyethyl](1,1-dimethylethyl)amino]-
• DS-20083
• C15H20F2N2O
• AKOS030631708
• CS-0162041
• SCHEMBL12592393
• 3-{TERT-BUTYL[(2S)-2-(2,4-DIFLUOROPHENYL)-2-HYDROXYETHYL]AMINO}PROPANENITRILE
• (S)-3-(tert-butyl(2-(2,4-difluorophenyl)-2-hydroxyethyl)amino)propanenitrile

• MDL： MFCD18632987
• Inchi： 1S/C15H20F2N2O/c1-15(2,3)19(8-4-7-18)10-14(20)12-6-5-11(16)9-13(12)17/h5-6,9,14,20H,4,8,10H2,1-3H3/t14-/m1/s1
• InChI Key： TZANTSKRYJQTMM-CQSZACIVSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CN(CCC#N)C(C)(C)C)O)F

Computed Properties

• Exact Mass: 282.15436959g/mol
• Monoisotopic Mass: 282.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.3